Cas no 2034382-61-9 (7-phenyl-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 7-phenyl-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034382-61-9
• MF: C₁₅H₂₁N₃O₃S
• MW: 323.41054224968
• CID: 5760245
• PubChem ID: 168003866
• Update Time: 2025-05-26

7-phenyl-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2034382-61-9
• 7-phenyl-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione

• Inchi： 1S/C15H21N3O3S/c19-15(13-6-8-16-17-13)18-9-7-14(22(20,21)11-10-18)12-4-2-1-3-5-12/h1-5,13-14,16-17H,6-11H2
• InChI Key： DQXBLOQPNAFKDF-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C2CCNN2)=O)CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 323.13036271g/mol
• Monoisotopic Mass: 323.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.9Ų

Additional information on 7-phenyl-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione

Professional Introduction to Compound with CAS No. 2034382-61-9 and Product Name: 7-phenyl-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione

Compound with the CAS number 2034382-61-9 and the product name 7-phenyl-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a thiazepane core fused with a phenyl group and a pyrazole moiety, makes it a promising candidate for further investigation in drug discovery and development.

The thiazepane ring system is a well-known scaffold in medicinal chemistry, often incorporated into bioactive molecules due to its ability to modulate various biological pathways. The presence of the phenyl group at the 7-position enhances the lipophilicity of the compound, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, the pyrazole-3-carbonyl substituent at the 4-position introduces a polar functional group that can interact with biological targets, potentially influencing binding affinity and selectivity.

Recent research in the field of heterocyclic chemistry has highlighted the importance of thiazepane derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications to the thiazepane core can significantly alter pharmacological properties, leading to compounds with enhanced efficacy and reduced toxicity. The specific structure of 7-phenyl-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione places it in a unique position within this class of compounds, making it an attractive subject for further exploration.

In particular, the combination of the thiazepane, phenyl, and pyrazole moieties suggests potential applications in multiple therapeutic areas. For instance, thiazepane derivatives have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The additional functional groups present in this compound may further expand its biological spectrum by interacting with specific enzymes or receptors involved in disease pathways.

The synthesis of 7-phenyl-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione involves complex organic transformations that require precise control over reaction conditions. The introduction of the pyrazole-3-carbonyl group necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production of such complex molecules, facilitating their use in preclinical and clinical studies.

Current research efforts are focused on evaluating the pharmacokinetic and pharmacodynamic properties of this compound. In vitro studies have begun to reveal its interactions with various biological targets, providing insights into its potential mechanisms of action. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory diseases and cancer.

The development of novel drug candidates is often hampered by challenges such as poor solubility or low bioavailability. However, the structural features of 7-phenyl-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione may offer advantages in overcoming these issues. The presence of multiple polar functional groups can enhance solubility, while the lipophilic phenyl group can improve membrane permeability.

Future studies will likely focus on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, preclinical toxicology studies will be essential to assess safety profiles before moving into human trials. Collaborative efforts between synthetic chemists and biologists will be crucial in elucidating the full potential of this compound as a therapeutic agent.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and interactions with biological targets before conducting expensive wet-lab experiments. These tools are particularly valuable when dealing with complex molecules like 7-phenyl-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione, allowing for rapid screening and optimization.

In conclusion,7-phenyl-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034382-61-9) represents a promising lead compound for further pharmaceutical development. Its unique structural features position it as a candidate for treating various diseases by modulating key biological pathways. Continued research into its synthesis, pharmacology, and potential clinical applications will be essential in determining its role in future therapeutics.